Cas no 89730-10-9 (Cycloheptanone, 2-(pentylsulfonyl)-)

Cycloheptanone, 2-(pentylsulfonyl)- structure
89730-10-9 structure
Product Name:Cycloheptanone, 2-(pentylsulfonyl)-
CAS No:89730-10-9
MF:C12H22O3S
MW:246.366282939911
CID:591221
PubChem ID:13128922
Update Time:2025-04-19

Cycloheptanone, 2-(pentylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone, 2-(pentylsulfonyl)-
    • 2-pentylsulfonylcycloheptan-1-one
    • 89730-10-9
    • 2-(Pentane-1-sulfonyl)cycloheptan-1-one
    • DTXSID20520452
    • Inchi: 1S/C12H22O3S/c1-2-3-7-10-16(14,15)12-9-6-4-5-8-11(12)13/h12H,2-10H2,1H3
    • InChI Key: LBLMRADUGNMYJM-UHFFFAOYSA-N
    • SMILES: S(CCCCC)(C1C(CCCCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 246.12896573g/mol
  • Monoisotopic Mass: 246.12896573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.6Ų
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